1-Methyl-3-octylimidazolium bis(trifluoromethylsulfonyl)imide
Overview
Description
“1-Methyl-3-octylimidazolium bis(trifluoromethylsulfonyl)imide” is a chemical compound with the molecular formula C14H23F6N3O4S2 . It is also known by its English name “3-METHYL-1-OCTYLIMIDAZOLIUM BIS (TRIFLUOROMETHYLSULFONYL)IMIDE” and has a CAS number of 178631-04-4 .
Molecular Structure Analysis
The molecular structure of “1-Methyl-3-octylimidazolium bis(trifluoromethylsulfonyl)imide” has been analyzed using ab initio methods at the density functional theory (DFT) . Further studies have been conducted on the electronic and structural properties of similar compounds using DFT methods in addition to infrared and UV-vis spectroscopy .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-Methyl-3-octylimidazolium bis(trifluoromethylsulfonyl)imide” have been studied. For example, volumetric, transport, thermodynamic, and other properties of similar compounds have been compiled . Additionally, the rotational diffusion of nonpolar and ionic solutes in similar compounds has been measured .Scientific Research Applications
Desulfurization
- Application Summary : This compound is used in the process of desulfurization . Desulfurization is the process of removing sulfur from something to prevent the formation of sulfur oxides, which can cause harm to the environment.
Electrolytes in Lithium/Sodium Ion Batteries
- Application Summary : Ionic liquids, such as 1-Methyl-3-octylimidazolium bis(trifluoromethylsulfonyl)imide, exhibit unique properties such as non-volatility, high thermal stability, and high ionic conductivity. These properties make them suitable for use as electrolytes in lithium/sodium ion batteries .
Dye-Sensitized Solar Cells
- Application Summary : Ionic liquids, such as 1-Methyl-3-octylimidazolium bis(trifluoromethylsulfonyl)imide, are used in dye-sensitized solar cells . These solar cells are a type of thin film solar cell and are usually transparent.
Synthesis of Conducting Polymers
Safety And Hazards
properties
IUPAC Name |
bis(trifluoromethylsulfonyl)azanide;1-methyl-3-octylimidazol-1-ium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N2.C2F6NO4S2/c1-3-4-5-6-7-8-9-14-11-10-13(2)12-14;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h10-12H,3-9H2,1-2H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LECQXINNQGHJBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCN1C=C[N+](=C1)C.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23F6N3O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0047955 |
Source
|
| Record name | 1-Methyl-3-octylimidazolium bis(trifluoromethylsulfonyl)imide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0047955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
475.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-3-octylimidazolium bis(trifluoromethylsulfonyl)imide | |
CAS RN |
178631-04-4 |
Source
|
| Record name | 1-Methyl-3-octylimidazolium bis(trifluoromethylsulfonyl)imide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0047955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Methyl-3-n-octylimidazolium Bis(trifluoromethanesulfonyl)imide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-Methyl-3-octylimidazolium bis(trifluoromethylsulfonyl)imide | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L7WD72J5RP | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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